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Compound of Interest

Ethanol, 2,2'-[(4-
Compound Name:
nitrophenyl)imino]bis-

Cat. No.: B094470

An In-depth Technical Guide to Ethanol, 2,2'-[(4-
nitrophenyl)imino]bis-

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of Ethanol, 2,2'-[(4-nitrophenyl)imino]bis-, a nitroaromatic compound with
applications as an intermediate in the synthesis of dyes and other organic molecules. This
document consolidates available data on its properties, provides a detailed experimental
protocol for its synthesis, and discusses its toxicological profile and potential biological
activities.

Core Physical and Chemical Properties

Quantitative data for Ethanol, 2,2'-[(4-nitrophenyl)imino]bis- and its close structural analogs
are summarized below for comparative analysis.

Table 1: Physical and Chemical Properties of Ethanol, 2,2'-[(4-nitrophenyl)imino]bis- and
Related Compounds
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Ethanol, 2,2'- N-(2- 4-Amino-2-
[(4- Hydroxyethyl) nitro-N-(2- . .
Property . . 4-Nitroaniline
nitrophenyl)im  4-methyl-2- hydroxyethyl)a
ino]bis- nitroaniline niline
CAS Number 18226-17-0 100418-33-5 2871-01-4 100-01-6
Molecular
C10H14N20a4 CoH12N203 CsH11N303 CesHsN202
Formula
Molecular Weight  226.23 g/mol 196.2 g/mol [1] 197.19 g/mol [2] 138.12 g/mol [3]
Fine dark
maroon crystals Yellow or brown
Appearance - -
or dark brown powder[4]
powder[2]
Melting Point - 79.5 °C[1] 127 °C[2] 146-149 °C[4][5]
- _ 459.8 °C at 760
Boiling Point - 259 °CJ[1] 332 °C[3][4]

mmHg[2]

Water Solubility

<0.01 g/100 mL
at 18 °C[2]

0.8 mg/mL at
18.5 °C[4]

Density

1.32 g/cm3[1]

1.4 g/lcm3[2]

1.437 g/mL[4]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of Ethanol, 2,2'-[(4-

nitrophenyl)imino]bis-.

Table 2: Spectroscopic Data for Ethanol, 2,2'-[(4-nitrophenyl)imino]bis-

Technique Data
13C NMR Spectral data available.
GC-MS Mass spectrum available.

IR (Vapor Phase)

Infrared spectrum available.
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Note: Detailed spectral charts and peak assignments require access to specialized databases
and analytical software.

Experimental Protocols
Synthesis of N,N-Bis(2-hydroxyethyl)-4-nitroaniline
Derivatives

The following is a representative protocol for the synthesis of N-substituted nitro-p-
phenylenediamines, adapted from a patented method. This process can be applied to the
synthesis of Ethanol, 2,2'-[(4-nitrophenyl)imino]bis- from appropriate precursors.[6]

Reaction Scheme:

Reactants

4-Fluoro-3-nitroaniline

Reaction Conditions Process Product

Precipitated Product
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Synthesis Workflow for a N,N-Bis(2-hydroxyethyl)-nitroaniline Derivative.

Materials:

4-Fluoro-3-nitroaniline
Diethanolamine
50% Sodium hydroxide solution

Water

Procedure:

In a suitable reaction vessel, combine 4-fluoro-3-nitroaniline and diethanolamine in water.[6]
Heat the mixture to a temperature between 80°C and 100°C.[6]

Continuously add a 50% strength sodium hydroxide solution over several hours to maintain a
pH between 8.5 and 9.5.[6]

After the addition of the sodium hydroxide solution is complete, continue stirring the mixture
at 100°C for an additional hour.[6]

Cool the reaction mixture to room temperature.
The resulting precipitate is collected by suction filtration.[6]

Wash the collected solid with several portions of water to remove any remaining impurities.

[6]

The final product, N,N-bis(2-hydroxyethyl)-4-fluoro-3-nitroaniline, is then dried.

Toxicological and Biological Activity

Ethanol, 2,2'-[(4-nitrophenyl)imino]bis- belongs to the family of nitroanilines, which are

known for their potential toxicity.
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Toxicity Profile:

o Eye Irritation: A related compound, N,N'-bis-(2-hydroxyethyl)-2-nitro-p-phenylenediamine,
has been shown to cause irritation to the conjunctivae in animal studies, which resolved
within a few days.[7]

» Nitrosation Potential: As a secondary amine, there is a potential for the formation of
nitrosamines, which are known carcinogens. The nitrosamine content in related compounds
used in cosmetic formulations is strictly limited.[7]

o Methemoglobinemia: Aromatic amines and nitro compounds are known to induce
methemoglobinemia, a condition where the iron in hemoglobin is oxidized, reducing its ability
to carry oxygen. A fatal poisoning case involving p-nitroaniline confirmed
methemoglobinemia as the primary toxic effect.[8]

e Metabolism: In a fatal poisoning case, p-nitroaniline was found to be metabolized into
several compounds, including 2-hydroxy-4-nitroaniline and p-phenylenediamine.[8]

Biological Activity:

o Hair Dyes: Several N-substituted nitroanilines are used as direct or oxidative hair dye
components.[7]

e Enzyme Substrates: The p-nitroaniline moiety is a well-known chromophore released from
synthetic peptide substrates by enzymatic activity, allowing for the colorimetric measurement
of enzyme kinetics.[9]

Due to the limited specific research on Ethanol, 2,2'-[(4-nitrophenyl)imino]bis-, its biological
activity and potential involvement in signaling pathways are not well-defined. However, based
on its structural similarity to other nitroaromatic compounds, it is prudent to handle it with
appropriate safety precautions, assuming potential toxicity.

Safety and Handling

Based on the toxicological profile of related compounds, the following safety precautions are
recommended when handling Ethanol, 2,2'-[(4-nitrophenyl)imino]bis-:
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¢ Work in a well-ventilated fume hood.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

¢ Avoid inhalation of dust or vapors.
e Prevent contact with skin and eyes.

» Store in a cool, dry, and dark place away from incompatible materials such as strong
oxidizing agents.

This technical guide provides a summary of the current knowledge on Ethanol, 2,2'-[(4-
nitrophenyl)imino]bis-. Further research is needed to fully elucidate its biological activity, and
toxicological profile, and to explore its potential applications in drug development and other
scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Ethanol, 2,2'-[(4-nitrophenyl)imino]bis-" physical and
chemical properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094470#ethanol-2-2-4-nitrophenyl-imino-bis-
physical-and-chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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